Cas no 144889-08-7 ((S)-2-Benzylpyrrolidine Hydrochloride)

• Product Name: (S)-2-Benzylpyrrolidine Hydrochloride
• CAS No: 144889-08-7
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD26406800
• CID: 2777835
• PubChem ID: 118704571
• Update Time: 2025-05-23

(S)-2-Benzylpyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Benzylpyrrolidine Hydrochloride
• (2S)-2-Benzylpyrrolidine HCl
• AS-42183
• EN300-7420991
• (S)-2-BENZYLPYRROLIDINE HCL
• 144889-08-7
• AKOS027252120
• MFCD26406800
• Pyrrolidine, 2-(phenylmethyl)-, hydrochloride, (R)-
• (2S)-2-Benzylpyrrolidine--hydrogen chloride (1/1)
• DTXSID30857362
• (2S)-2-benzylpyrrolidine;hydrochloride
• (2S)-2-BENZYLPYRROLIDINE HYDROCHLORIDE
• UFA88908

• MDL： MFCD26406800
• Inchi： 1S/C11H15N.ClH/c1-2-5-10(6-3-1)9-11-7-4-8-12-11;/h1-3,5-6,11-12H,4,7-9H2;1H/t11-;/m0./s1
• InChI Key： PSNHTTMLFMMVMP-MERQFXBCSA-N
• SMILES： Cl.N1CCC[C@H]1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (S)-2-Benzylpyrrolidine Hydrochloride

Comprehensive Guide to (S)-2-Benzylpyrrolidine Hydrochloride (CAS No. 144889-08-7)

(S)-2-Benzylpyrrolidine Hydrochloride (CAS No. 144889-08-7) is a chiral organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in medicinal chemistry and drug development. The (S)-enantiomer configuration of this compound makes it particularly valuable for stereoselective synthesis and biological studies.

The molecular formula of (S)-2-Benzylpyrrolidine Hydrochloride is C₁₁H₁₅N·HCl, with a molecular weight of 197.71 g/mol. Its structure features a pyrrolidine ring substituted with a benzyl group at the 2-position, and it exists as a hydrochloride salt for improved stability and solubility. Researchers often seek this compound for its role in asymmetric synthesis and as a building block for pharmaceutical intermediates.

One of the key reasons (S)-2-Benzylpyrrolidine Hydrochloride is trending in scientific discussions is its relevance in the development of central nervous system (CNS) drugs. Many users search for "pyrrolidine derivatives in neuroscience" or "chiral building blocks for drug discovery," highlighting the growing interest in this compound's potential applications. Its structural features make it a candidate for modulating neurotransmitter systems, which is a hot topic in neuropharmacology research.

In synthetic chemistry, (S)-2-Benzylpyrrolidine Hydrochloride serves as a valuable precursor for the preparation of more complex molecules. Its chiral center allows for the creation of enantiomerically pure compounds, which is crucial in modern drug development where stereochemistry often determines biological activity. Common search queries like "how to use chiral pyrrolidines in synthesis" reflect the practical interest in this application.

The compound's physicochemical properties contribute to its utility in research. It typically appears as a white to off-white crystalline powder with good solubility in water and polar organic solvents. These characteristics make it convenient for various experimental setups, from solution-phase reactions to biological assays. Researchers frequently look for information on "solubility of benzylpyrrolidine derivatives" when planning their experiments.

Quality control is essential when working with (S)-2-Benzylpyrrolidine Hydrochloride, as purity can significantly impact research outcomes. Analytical methods such as HPLC, NMR, and chiral chromatography are commonly employed to verify the compound's identity and enantiomeric excess. The search term "analytical methods for chiral amines" often relates to this quality assurance aspect.

From a commercial perspective, the demand for (S)-2-Benzylpyrrolidine Hydrochloride has been steadily increasing due to its applications in pharmaceutical R&D. Suppliers often highlight its availability in various quantities, from milligram-scale for initial research to kilogram quantities for process development. Market-related searches like "bulk chiral pyrrolidine suppliers" indicate this growing commercial interest.

Storage and handling recommendations for (S)-2-Benzylpyrrolidine Hydrochloride typically suggest keeping the compound in a cool, dry place, protected from light and moisture. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed. Safety-related queries such as "storage conditions for amine hydrochlorides" are common among new users of this compound.

The scientific literature contains numerous references to (S)-2-Benzylpyrrolidine Hydrochloride and its derivatives, particularly in studies exploring structure-activity relationships. Its benzyl-substituted pyrrolidine core appears in various pharmacologically active compounds, making it a subject of ongoing research interest. Academic searches often include terms like "pyrrolidine medicinal chemistry review" to find relevant studies.

Future research directions for (S)-2-Benzylpyrrolidine Hydrochloride may explore its potential in new therapeutic areas or as a template for novel catalyst design. The compound's versatility ensures its continued relevance in chemical research, with emerging applications in materials science and asymmetric catalysis. Cutting-edge searches might include "pyrrolidine derivatives in green chemistry" or "chiral amines in flow chemistry."

For researchers considering (S)-2-Benzylpyrrolidine Hydrochloride for their projects, it's important to consult recent literature and consider its stereochemical implications in their target molecules. The compound's well-defined chiral center offers opportunities for creating optically active products, but requires careful planning of synthetic routes. Practical questions like "how to introduce chirality using pyrrolidines" often arise in this context.

In summary, (S)-2-Benzylpyrrolidine Hydrochloride (CAS No. 144889-08-7) represents an important tool in modern chemical research, particularly in pharmaceutical development and asymmetric synthesis. Its combination of structural features, chiral purity, and synthetic versatility makes it a valuable compound for addressing current challenges in medicinal chemistry and beyond.